Cas no 1091006-52-8 (1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide)

• Product Name: 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide
• CAS No: 1091006-52-8
• MF: C₁₉H₂₂ClNO₃S
• MW: 379.900883197784
• CID: 6430662
• PubChem ID: 27450410
• Update Time: 2025-10-29

1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide
• 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide
• SR-01000922342-1
• AKOS024507122
• SR-01000922342
• F5328-0078
• 1091006-52-8
• 1-(4-chlorophenyl)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide

• Inchi： 1S/C19H22ClNO3S/c20-18-8-6-16(7-9-18)14-25(22,23)21-15-19(10-12-24-13-11-19)17-4-2-1-3-5-17/h1-9,21H,10-15H2
• InChI Key： CUYPWQHBEJTVGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(NCC1(C2C=CC=CC=2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 379.1008924g/mol
• Monoisotopic Mass: 379.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide

Introduction to 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide (CAS No. 1091006-52-8)

1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1091006-52-8, represents a unique molecular structure that combines a chlorophenyl group with a methanesulfonamide moiety, linked to a phenyloxane ring. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.

The chemical formula of this compound can be expressed as C₁₉H₁₉ClNO₃S, reflecting its complex composition. The presence of the 4-chlorophenyl group suggests potential interactions with biological targets due to its electron-withdrawing properties, while the methanesulfonamide moiety is known for its role in enhancing binding affinity and metabolic stability. The phenyloxane ring adds an additional layer of structural complexity, which may contribute to unique pharmacokinetic profiles.

In recent years, the pharmaceutical industry has increasingly focused on developing molecules with diverse structural motifs to overcome resistance mechanisms and improve therapeutic efficacy. The combination of aromatic rings, heterocyclic structures, and functional groups like sulfonamides has been particularly fruitful in this regard. 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide exemplifies this trend, as it integrates multiple pharmacophoric elements into a single scaffold.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have indicated that molecules containing phenyloxane rings exhibit promising activity against enzymes and receptors involved in neurodegenerative diseases. The methanesulfonamide group further enhances its suitability for such applications by improving solubility and bioavailability. Additionally, the 4-chlorophenyl substituent may modulate receptor binding through steric and electronic effects, making it a versatile tool for medicinal chemists.

The synthesis of 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide involves multi-step organic reactions, typically starting from readily available precursors such as 4-chlorobenzaldehyde and 4-phenoxyacetonitrile. The introduction of the methanesulfonamide group requires careful handling of sulfonating agents to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the phenyloxane ring efficiently. These methodologies highlight the compound's synthetic accessibility while maintaining high chemical integrity.

Evaluation of the pharmacological properties of this compound has revealed several interesting findings. In vitro assays have demonstrated moderate inhibition against certain kinases and proteases, suggesting potential therapeutic benefits in oncology and inflammation. The interaction between the chlorophenyl group and target proteins appears to be critical for activity, with modifications at this position leading to significant changes in potency. Furthermore, the phenyloxane moiety seems to influence selectivity by altering binding kinetics.

Preclinical studies have provided further insights into the pharmacokinetic behavior of 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide. Animal models have shown that this compound exhibits reasonable oral bioavailability and distributes widely across tissues. The presence of the sulfonamide group contributes to prolonged circulation time due to interactions with plasma proteins, while the phenyloxane ring enhances metabolic stability against enzymatic degradation. These characteristics make it an attractive candidate for further development into a drug candidate.

The safety profile of this compound has also been carefully assessed through toxicological studies. Preliminary data indicate that it exhibits low acute toxicity at therapeutic doses, with minimal hepatotoxicity or nephrotoxicity observed even at higher exposures. However, long-term studies are necessary to fully characterize its safety profile and identify any potential off-target effects. The structural features of this molecule appear to contribute to its favorable safety profile by minimizing interactions with non-target biological systems.

The development of 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide aligns with current trends in drug discovery, where innovative molecular designs are prioritized to achieve optimal therapeutic outcomes. The integration of multiple pharmacophoric elements into a single scaffold allows for fine-tuning of biological activity through structural modifications. This approach has been successful in generating compounds with enhanced efficacy and reduced side effects compared to traditional scaffolds.

In conclusion, 1-(4-chlorophenyl)-N-(4-phenyloxan-4-yl)methylmethanesulfonamide (CAS No. 1091006-52-8) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with encouraging preclinical data, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across multiple therapeutic areas.